2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid

• IUPAC Name: 2-methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid
• InChI: InChI=1S/C12H21NO3/c1-3-6-10-7-4-5-8-13(10)11(14)9(2)12(15)16/h9-10H,3-8H2,1-2H3,(H,15,16)
• InChI Key: GIXVRHJKLQWEFI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCCCN1C(=O)C(C)C(=O)O
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid, also known as MOPPP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a white crystalline powder with a molecular formula of C16H25NO3 and a molecular weight of 279.38 g/mol. MOPPP is commonly used in scientific research as a reference standard for the development of new drugs and therapies.

Mechanism of Action

The exact mechanism of action of 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid is not fully understood. However, it is believed to act on the central nervous system by binding to the dopamine receptors in the brain. This binding results in the release of dopamine, a neurotransmitter that is responsible for feelings of pleasure and reward.
Biochemical and Physiological Effects:
2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine in the brain, resulting in feelings of pleasure and reward. 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid has also been shown to have analgesic and anti-inflammatory effects, making it a potential treatment for pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid in lab experiments is that it is a well-established reference standard with known properties and effects. This makes it easier to compare the effects of new drugs and therapies to those of 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid. However, one limitation of using 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid is that it is a synthetic compound and may not accurately represent the effects of natural compounds found in the body.

Future Directions

There are several future directions for the study of 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid. One direction is the development of new drugs and therapies that target the dopamine receptors in the brain. Another direction is the study of the potential anti-cancer effects of 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid. Additionally, further research is needed to fully understand the mechanism of action of 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid and its potential uses in the treatment of neurological disorders.

Synthesis Methods

2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid can be synthesized using a variety of methods, including the reaction of 2-(propylamino)acetaldehyde with methyl acetoacetate in the presence of a base. Another method involves the reaction of 2-(propylamino)acetaldehyde with ethyl acetoacetate in the presence of a base and a catalyst. Both methods yield 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid as a white crystalline powder with high purity.

Scientific Research Applications

2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid has been extensively used in scientific research as a reference standard for the development of new drugs and therapies. It has been studied for its potential use as an analgesic, anti-inflammatory, and anti-cancer agent. 2-Methyl-3-oxo-3-(2-propylpiperidin-1-yl)propanoic acid has also been used in the development of new treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease.